Cas no 144167-46-4 (1H-Benzimidazole-2-carboxylicacid, 6-methyl-, ethyl ester)
144167-46-4 structure
Product Name:1H-Benzimidazole-2-carboxylicacid, 6-methyl-, ethyl ester
CAS No:144167-46-4
MF:C11H12N2O2
MW:204.225182533264
CID:108644
PubChem ID:34178664
Update Time:2025-04-18
1H-Benzimidazole-2-carboxylicacid, 6-methyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benzimidazole-2-carboxylicacid, 6-methyl-, ethyl ester
- 5-METHYL-1H-BENZOIMIDAZOLE-2-CARBOXYLIC ACID ETHYL ESTER
- 6-methyl-1H-Benzimidazole-2-carboxylic acid ethyl ester
- ethyl 6-methyl-1H-benzimidazole-2-carboxylate
- ethyl 5-methylbenzimidazole-2-carboxylate
- Ethyl 6-methyl-1H-benzo[d]imidazole-2-carboxylate
- 1H-Benzimidazole-2-carboxylic acid, 6-methyl-, ethyl ester
- ETHYL 6-METHYL-1H-1,3-BENZODIAZOLE-2-CARBOXYLATE
- D78604
- DTXSID40653034
- MFCD06659811
- Ethyl5-methyl-1H-benzo[d]imidazole-2-carboxylate
- ETHYL 5-METHYL-1H-BENZO[D]IMIDAZOLE-2-CARBOXYLATE
- SY351905
- FT-0713756
- 144167-46-4
- AB26370
- AKOS012662671
-
- Inchi: 1S/C11H12N2O2/c1-3-15-11(14)10-12-8-5-4-7(2)6-9(8)13-10/h4-6H,3H2,1-2H3,(H,12,13)
- InChI Key: DIAODMJRRGTCNJ-UHFFFAOYSA-N
- SMILES: O(CC)C(C1=NC2C=CC(C)=CC=2N1)=O
Computed Properties
- Exact Mass: 204.09000
- Monoisotopic Mass: 204.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 55Ų
Experimental Properties
- PSA: 54.98000
- LogP: 2.04800
1H-Benzimidazole-2-carboxylicacid, 6-methyl-, ethyl ester Related Literature
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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